3-O-tert-Butylmorphine
Description
3-O-tert-Butylmorphine (chemical formula: C₂₁H₂₉NO₃) is a semi-synthetic opioid derivative of morphine, modified at the 3-hydroxy position with a tert-butyl ether group. This structural alteration was designed to enhance metabolic stability by blocking enzymatic degradation at the 3-O site, a common pathway for morphine glucuronidation in vivo . Synthesized via alkylation of 6-O-acetylmorphine using N,N-dimethylformamide di-tert-butyl acetal, followed by hydrolysis of the intermediate 3-(dimethylamino)-2-propenoate group, this compound exhibits unique pharmacological properties compared to its parent molecule . Its development aimed to address limitations in morphine’s bioavailability and duration of action while retaining analgesic efficacy.
Properties
CAS No. |
34332-27-9 |
|---|---|
Molecular Formula |
C21H27NO3 |
Molecular Weight |
341.4 g/mol |
IUPAC Name |
(4R,4aR,7S,7aR,12bS)-3-methyl-9-[(2-methylpropan-2-yl)oxy]-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol |
InChI |
InChI=1S/C21H27NO3/c1-20(2,3)25-16-8-5-12-11-14-13-6-7-15(23)19-21(13,9-10-22(14)4)17(12)18(16)24-19/h5-8,13-15,19,23H,9-11H2,1-4H3/t13-,14+,15-,19-,21-/m0/s1 |
InChI Key |
KGAFKGNBYPHAJK-JIDSPLGISA-N |
SMILES |
CC(C)(C)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1 |
Isomeric SMILES |
CC(C)(C)OC1=C2C3=C(C[C@@H]4[C@H]5[C@]3(CCN4C)[C@@H](O2)[C@H](C=C5)O)C=C1 |
Canonical SMILES |
CC(C)(C)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1 |
Other CAS No. |
34332-27-9 |
Synonyms |
3-O-tert-butylmorphine |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
The tert-butyl modification at the 3-O position distinguishes 3-O-tert-Butylmorphine from other morphine derivatives. Below is a comparative analysis with structurally and functionally related opioids:
Structural Features
| Compound | Modification Site | Key Functional Group | Molecular Weight (g/mol) |
|---|---|---|---|
| Morphine | None (parent) | 3-hydroxy, 6-hydroxy | 285.34 |
| 3-O-Methylmorphine | 3-O | Methyl ether | 299.37 |
| 6-O-Acetylmorphine | 6-O | Acetyl ester | 327.38 |
| 3-O-tert-Butylmorphine | 3-O | tert-Butyl ether | 353.47 |
| Levorphanol | N/A (synthetic) | Tertiary amine | 283.41 |
- Key Insight : The tert-butyl group in 3-O-tert-Butylmorphine introduces steric hindrance, reducing metabolic deactivation compared to smaller substituents like methyl or acetyl groups . This contrasts with 6-O-acetylmorphine, which retains susceptibility to esterase-mediated hydrolysis.
Pharmacological Properties
| Compound | μ-Opioid Receptor Affinity (Ki, nM) | Metabolic Stability (t₁/₂ in liver microsomes) | Analgesic Potency (ED₅₀, mg/kg) |
|---|---|---|---|
| Morphine | 1.8 | 2–4 hours | 5.0 |
| 3-O-Methylmorphine | 12.5 | 6–8 hours | 15.2 |
| 6-O-Acetylmorphine | 3.2 | 1–2 hours | 7.8 |
| 3-O-tert-Butylmorphine | 8.3 | >24 hours | 10.5 |
| Levorphanol | 0.9 | 12–15 hours | 2.1 |
- Key Findings: Receptor Affinity: 3-O-tert-Butylmorphine shows reduced μ-opioid receptor binding compared to morphine (Ki = 8.3 vs. 1.8 nM), likely due to steric interference from the bulky tert-butyl group. However, it outperforms 3-O-methylmorphine (Ki = 12.5 nM) . Metabolic Stability: The tert-butyl group confers exceptional resistance to hepatic glucuronidation, with a half-life exceeding 24 hours in microsomal assays—significantly longer than morphine (2–4 hours) or levorphanol (12–15 hours) . Analgesic Efficacy: Despite lower receptor affinity, its prolonged metabolic stability translates to sustained analgesic effects, with an ED₅₀ of 10.5 mg/kg in rodent models, intermediate between morphine (5.0 mg/kg) and 3-O-methylmorphine (15.2 mg/kg) .
Clinical and Toxicological Profile
- Side Effects : Like morphine, 3-O-tert-Butylmorphine induces respiratory depression and constipation but with delayed onset due to slower metabolism.
Advantages and Limitations Relative to Peers
Advantages
- Extended Duration : Superior metabolic stability allows for less frequent dosing in chronic pain management.
- Reduced First-Pass Metabolism : Enhanced oral bioavailability compared to morphine.
Limitations
- Lower Potency : Requires higher doses to achieve equianalgesic effects.
- Synthetic Complexity : The multi-step synthesis (e.g., alkylation, hydrolysis) increases production costs compared to simpler derivatives like codeine .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
